![molecular formula C13H14N2O2S2 B3871327 4-methyl-N'-[(3-methyl-2-thienyl)methylene]benzenesulfonohydrazide](/img/structure/B3871327.png)
4-methyl-N'-[(3-methyl-2-thienyl)methylene]benzenesulfonohydrazide
Overview
Description
4-methyl-N'-[(3-methyl-2-thienyl)methylene]benzenesulfonohydrazide, also known as MTTBSH, is a chemical compound that has been studied for its potential applications in scientific research. This compound is a sulfonohydrazide derivative that has been synthesized using a variety of methods. In
Scientific Research Applications
4-methyl-N'-[(3-methyl-2-thienyl)methylene]benzenesulfonohydrazide has been studied for its potential applications in scientific research. One area of research involves its use as a fluorescent probe for detecting metal ions such as copper and zinc. This compound has also been studied for its potential use as an antitumor agent. In addition, this compound has been used as a ligand for the synthesis of metal complexes with potential applications in catalysis.
Mechanism of Action
The mechanism of action of 4-methyl-N'-[(3-methyl-2-thienyl)methylene]benzenesulfonohydrazide is not fully understood. However, it is believed that this compound may interact with metal ions such as copper and zinc, leading to changes in their fluorescence properties. In addition, this compound may interfere with cellular processes involved in tumor growth, leading to its potential use as an antitumor agent.
Biochemical and Physiological Effects:
This compound has been shown to have a variety of biochemical and physiological effects. For example, this compound has been shown to induce apoptosis in cancer cells. In addition, this compound has been shown to inhibit the growth of tumor cells in vitro. This compound has also been shown to have antioxidant properties, which may be beneficial in the treatment of oxidative stress-related diseases.
Advantages and Limitations for Lab Experiments
One advantage of using 4-methyl-N'-[(3-methyl-2-thienyl)methylene]benzenesulfonohydrazide in lab experiments is its fluorescent properties, which make it useful as a probe for detecting metal ions. In addition, this compound is relatively easy to synthesize using a variety of methods. However, one limitation of using this compound is its potential toxicity, which may limit its use in certain experiments.
Future Directions
There are several future directions for research involving 4-methyl-N'-[(3-methyl-2-thienyl)methylene]benzenesulfonohydrazide. One area of research involves the development of new metal complexes using this compound as a ligand. These complexes may have potential applications in catalysis and other areas of chemistry. In addition, further research is needed to fully understand the mechanism of action of this compound and its potential use as an antitumor agent. Finally, more research is needed to determine the potential toxicity of this compound and its suitability for use in various experimental systems.
properties
IUPAC Name |
4-methyl-N-[(E)-(3-methylthiophen-2-yl)methylideneamino]benzenesulfonamide | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H14N2O2S2/c1-10-3-5-12(6-4-10)19(16,17)15-14-9-13-11(2)7-8-18-13/h3-9,15H,1-2H3/b14-9+ | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FUVOTSZEERTOGV-NTEUORMPSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=C(C=C1)S(=O)(=O)NN=CC2=C(C=CS2)C | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CC1=CC=C(C=C1)S(=O)(=O)N/N=C/C2=C(C=CS2)C | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H14N2O2S2 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
294.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.